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Introduction

Lin28, an RNA-binding protein, is a critical regulator of microRNA (miRNA) biogenesis,
particularly for the let-7 family of miRNAs. The Lin28/let-7 pathway is a key signaling axis
involved in developmental timing, pluripotency, and metabolism.[1][2][3][4] Dysregulation of this
pathway has been implicated in various diseases, including cancer.[5][6][7] Lin28-IN-1 (also
known as Lin28 1632 or Lin28-let-7 antagonist 1) is a small molecule inhibitor that disrupts the
interaction between Lin28 and let-7 precursor RNA.[8][9][10] This inhibition leads to an
increase in mature let-7 levels, which in turn can suppress the expression of let-7 target
oncogenes such as Myc, Ras, and components of the PI3BK-mTOR pathway.[2][4] These
application notes provide a detailed protocol for the preparation of Lin28-IN-1 stock solutions in
dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies.

Physicochemical Properties and Solubility

Proper preparation of a stock solution is critical for accurate and reproducible experimental
results. The following table summarizes the key quantitative data for Lin28-IN-1.
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Property Value Reference
N-methyl-N-[3-(3-methyl[1][2]
Chemical Name [4]triazolo[4,3-b]pyridazin-6- [9][10]
yl)phenyllacetamide
Molecular Formula C15H15Ns0 [819]
Molecular Weight 281.32 g/mol [819]
Appearance Crystalline solid 9]
Purity >98% [9]
Solubility in DMSO =50 mg/mL (177.73 mM) [8]
Solubility in Ethanol ~30 mg/mL 9]
Solubility in PBS (pH 7.2) ~0.5 mg/mL [9]
Storage of Solid -20°C for = 4 years [9]
Storage of DMSO Stock 20°C forup to 3 months; [8][11]

-80°C for up to 6 months

Experimental Protocol: Preparation of a 10 mM
Lin28-IN-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Lin28-IN-1 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell-based assays.

Materials:

Lin28-IN-1 (crystalline solid)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6173831/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652335/
https://www.mdpi.com/1422-0067/14/8/16532
https://cdn.caymanchem.com/cdn/insert/22401.pdf
https://www.researchgate.net/publication/306394150_A_Small-Molecule_Inhibitor_of_Lin28
http://file.medchemexpress.com/batch_PDF/HY-112659/Lin28-let-7-antagonist-1-DataSheet-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
http://file.medchemexpress.com/batch_PDF/HY-112659/Lin28-let-7-antagonist-1-DataSheet-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
http://file.medchemexpress.com/batch_PDF/HY-112659/Lin28-let-7-antagonist-1-DataSheet-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
https://cdn.caymanchem.com/cdn/insert/22401.pdf
http://file.medchemexpress.com/batch_PDF/HY-112659/Lin28-let-7-antagonist-1-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b12388939?utm_src=pdf-body
https://www.benchchem.com/product/b12388939?utm_src=pdf-body
https://www.benchchem.com/product/b12388939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e \ortex mixer
¢ Optional: Ultrasonic bath
Procedure:

o Equilibrate Reagents: Allow the vial of Lin28-IN-1 and the DMSO to come to room
temperature before opening to prevent condensation of atmospheric moisture. DMSO is
hygroscopic, meaning it readily absorbs moisture from the air, which can affect the solubility
and stability of the compound.[12][13]

» Weighing the Compound: Accurately weigh the desired amount of Lin28-IN-1 solid in a
sterile microcentrifuge tube. For compounds that are difficult to weigh accurately due to
being waxy or hygroscopic, it is recommended to dissolve the entire contents of the
manufacturer's vial.[11]

o Calculating the Required Volume of DMSO: To prepare a 10 mM stock solution, use the
following formula to calculate the required volume of DMSO:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For example, to prepare a 10 mM stock solution from 1 mg of Lin28-IN-1:

o Mass =0.001g

o Molecular Weight = 281.32 g/mol

o Concentration = 0.010 mol/L

Volume (L) = (0.001 g/ 281.32 g/mol ) / 0.010 mol/L = 0.00035547 L = 355.47 pL

o Dissolving the Compound: Add the calculated volume of DMSO to the microcentrifuge tube
containing the Lin28-IN-1 solid.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If
the compound is difficult to dissolve, brief sonication in an ultrasonic bath may be necessary.
[8][11] Visually inspect the solution to ensure there are no visible particles.
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 Aliquoting and Storage: For convenience and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[11] Store the aliquots at -20°C for short-term storage (up to 3 months)
or at -80°C for long-term storage (up to 6 months).[8][11] When ready to use, thaw an aliquot
at room temperature and ensure it is fully dissolved before making further dilutions.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling DMSO and Lin28-IN-1.[14]

 DMSO can facilitate the absorption of other chemicals through the skin.[12] Handle with
care.

o Work in a well-ventilated area or a chemical fume hood.[14]

o Dispose of all waste materials according to your institution's guidelines.[12]

Visualizations
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Experimental Workflow for Lin28-IN-1 Stock Solution Preparation
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Caption: Workflow for preparing Lin28-IN-1 stock solution.
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Lin28-IN-1 Mechanism of Action
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Caption: Lin28-IN-1 inhibits Lin28, restoring let-7 function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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